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Compound of Interest

2-Fluoro-beta-alanine
Compound Name:

Hydrochloride
CAS No.: 867-84-5
Cat. No.: B129270

Get Quote

Executive Summary

2-Fluoro-

-alanine Hydrochloride (FBAL-HCI) is the hydrochloride salt of the primary catabolite of the
antineoplastic agent 5-Fluorouracil (5-FU).[2] Beyond its role as a biomarker for 5-FU
exposure, it serves as a critical fluorinated building block in medicinal chemistry.[2] The
introduction of a fluorine atom at the

-position (relative to the carboxyl group) significantly alters the electronic environment
compared to the parent

-alanine, lowering the
of the carboxyl group and enhancing metabolic stability against specific peptidases.[2]

This guide provides a definitive reference for its physicochemical behavior, handling protocols,
and analytical verification.[2]
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Chemical Identity & Structural Analysis[2][3][4]

The nomenclature can be ambiguous in literature. This guide adheres to the IUPAC standard
where the carboxyl carbon is

.[2] Thus, the fluorine is on

(

-carbon) and the amino group is on

(

-carbon).[2]

Parameter Detail

Chemical Name 3-Amino-2-fluoropropanoic acid hydrochloride

ngcontent-ng-c176312016="" _nghost-ng-
€¢3009799073="" class="inline ng-star-inserted">
Common Synonyms -Fluoro-

-alanine HCI; 2-Fluoro-

-alanine HCI; FBAL-HCI

867-84-5 (HCI Salt) / 3821-81-6 (Parent

CAS Number o
Zwitterion)
Molecular Formula
Molecular Weight 143.54 g/mol (Salt) / 107.08 g/mol (Parent)

) Typically supplied as Racemic (DL) unless
Stereochemistry fied.[3]
specified.

SMILES (Salt) [CI-].[NH3+]CC(F)C(=0)O

Structural Visualization

The following diagram illustrates the dissociation of the hydrochloride salt in an agqueous
environment and the resulting zwitterionic equilibrium.
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Figure 1: Dissolution and ionization pathway of 2-Fluoro-

-alanine HCL.[2]

Physicochemical Properties[1][2][3][5][7][8]
Thermodynamic & Phase Properties

The hydrochloride salt exhibits distinct thermal behavior compared to the zwitterion.[2] The salt
lattice is stabilized by ionic interactions between the chloride counterion and the protonated

amine.[2]

Property Value Context/Implication
Significantly higher than the
zwitterion (~143-149 °C).

Melting Point 190 — 195 °C (Decomposes) Decomposition upon melting is
common for amino acid salts;
avoid melt-casting methods.[2]

) ) ) Discoloration (yellowing)
White to off-white crystalline o T
Appearance indicates oxidation or free-
powder )
base degradation.[2]
As an HCI salt, it attracts
o ) atmospheric moisture.[2]
Hygroscopicity Moderate to High

Storage in a desiccator is

mandatory.
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Solution State Properties

The fluorine substitution exerts a strong electron-withdrawing inductive effect (

effect), which drastically increases the acidity of the carboxylic acid compared to non-
fluorinated

-alanine.[2]

 Solubility (Water): Highly soluble (>50 mg/mL).[2] The solution will be strongly acidic (pH ~1—
2 for a 100 mM solution) due to the free proton from HCI and the acidic carboxyl group.[2]

 Solubility (Organic): Insoluble in non-polar solvents (Hexane, Toluene).[2] Sparingly soluble
in Ethanol/Methanol.[2]

e Acidity (

):

o (COOH): ~1.5 — 1.8 (Predicted).[2] Note: Standard
-alanine is ~3.[2]6. The
-fluorine drops this by ~2 log units.[2]

o (
): ~9.0 — 9.5.[2] The inductive effect diminishes with distance but slightly lowers the amine
compared to

-alanine (~10.2).[2]

Biological Context: 5-FU Catabolism

FBAL is the terminal metabolite of 5-Fluorouracil.[2] Understanding this pathway is essential for
researchers using FBAL as a reference standard in pharmacokinetic studies.[2]
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Figure 2: Catabolic pathway of 5-FU yielding FBAL.[2] The stability of FBAL makes it a reliable
urinary marker.

Experimental Protocols
Preparation of 100 mM Stock Solution (Self-Validating)

Objective: Create a stable stock solution for analytical calibration. Critical Constraint: The HCI
salt is acidic.[2] If used in biological assays, it must be buffered immediately to prevent acid
shock to cells or proteins.[2]

Materials:
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e 2-Fluoro-ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-
inserted">

-alanine HCI (MW: 143.54 g/mol )[1][2][4][5][6]

e Milli-Q Water (18.2 M

)I2]

¢ 1.0 M NaOH (for pH adjustment)[2]

e pH Meter (Calibrated)

Procedure:

o Calculated Weighing: To prepare 10 mL of 200 mM solution, weigh 143.5 mg of the powder.

o Validation: Perform weighing in a low-humidity environment.[2] If the powder clumps
immediately, it has absorbed water; dry in a vacuum desiccator over

for 24h before use.[2]

o Dissolution: Add solid to 8 mL of Milli-Q water. Vortex for 30 seconds.[2] The solution should
be clear and colorless.

e pH Check & Adjustment (Critical):
o Measure pH.[2] Expect pH < 2.0.[2]
o For HPLC/MS standards: Leave as is (acidic stability is high).[2]

o For Biological Assays: Slowly add 1.0 M NaOH while stirring until pH reaches 7.4. Note
that this adds NaCl to the solution, increasing ionic strength.[2]

e Final Volume: Adjust volume to 10.0 mL with water.
e Filtration: Filter through a 0.22

m PVDF membrane to remove any trace particulates.[2]
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Analytical Verification (HPLC-MS)

To confirm identity and purity (excluding free

-alanine or inorganic impurities).[2]

Column: C18 Polar-Embedded or HILIC column (Required for retention of small polar amino
acids).[2]

Mobile Phase:

o A:0.1% Formic Acid in Water

o B: Acetonitrile

Detection: MS (ESI Positive Mode).

Key Signals:

o [M+H]+: 108.05 m/z (Parent mass 107 + H).[2] Note: You detect the protonated parent, not
the salt mass.

o Fragment: Loss of COOH or HF is common in fragmentation studies.[2]

Handling & Safety Implications

o Corrosivity: As an HCI salt, the bulk powder and concentrated solutions are corrosive to
metal and irritating to mucous membranes.[2] Wear nitrile gloves and eye protection.[2]

o Storage: Store at Room Temperature (RT) or 4°C, strictly desiccated.

» Stability: The C-F bond is metabolically stable but can be susceptible to defluorination under
extreme basic conditions (pH > 12) and high heat, though

-fluoro acids are generally robust.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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